Cas no 205827-36-7 (5-fluoro-1,3-thiazole)

• Product Name: 5-fluoro-1,3-thiazole
• CAS No: 205827-36-7
• MF: C₃H₂FNS
• MW: 103.118082523346
• CID: 3899753
• PubChem ID: 21997161
• Update Time: 2025-10-29

5-fluoro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-fluoro-
• 5-fluoro-1,3-thiazole
• 5-fluorothiazole
• 205827-36-7
• SCHEMBL170086
• EN300-19586249

• Inchi： 1S/C3H2FNS/c4-3-1-5-2-6-3/h1-2H
• InChI Key： IJIPSVZLQYPFFS-UHFFFAOYSA-N
• SMILES： S1C=NC=C1F

Computed Properties

• Exact Mass: 102.98919840g/mol
• Monoisotopic Mass: 102.98919840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 5-fluoro-1,3-thiazole

5-Fluoro-1,3-Thiazole: A Comprehensive Overview

5-Fluoro-1,3-thiazole (CAS No: 205827-36-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the thiazole family, which is a five-membered ring consisting of one sulfur atom and one nitrogen atom. The presence of a fluorine atom at the 5-position introduces unique electronic and steric properties, making 5-fluoro-1,3-thiazole a versatile building block for various applications.

The synthesis of 5-fluoro-1,3-thiazole involves a series of well-established organic reactions. One common method is the cyclization of an appropriate thioamide or amide derivative in the presence of a suitable base or acid catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing reaction times and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the production of this compound.

5-Fluoro-1,3-thiazole exhibits remarkable biological activity due to its ability to interact with various molecular targets. In pharmacology, this compound has been investigated for its potential as an antimicrobial agent. Studies have shown that it can inhibit the growth of pathogenic bacteria by disrupting cellular membranes or interfering with essential metabolic pathways. Additionally, 5-fluoro-1,3-thiazole derivatives have demonstrated anti-inflammatory properties, making them promising candidates for treating inflammatory diseases such as arthritis.

In the realm of material science, 5-fluoro-1,3-thiazole has found applications as a precursor for advanced materials like coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it ideal for constructing porous materials with high surface areas and tunable pore sizes. Recent research has focused on enhancing the stability and functionality of these materials for gas storage and catalysis.

The electronic properties of 5-fluoro-1,3-thiazole also make it suitable for use in optoelectronic devices. Its conjugated π-system allows for efficient charge transport and absorption of visible light, which is advantageous in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Scientists are actively exploring ways to optimize its electronic characteristics through functionalization and doping techniques.

From an environmental standpoint, 5-fluoro-1,3-thiazole has been studied for its role in biodegradation processes. Researchers have identified microbial strains capable of metabolizing this compound under specific conditions, offering insights into its ecological fate and potential risks. Understanding its environmental behavior is crucial for ensuring sustainable practices in its production and application.

In conclusion, 5-fluoro-1,3-thiazole (CAS No: 205827-36-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to drive innovative research aimed at unlocking its full potential in medicine, materials science, and beyond.